Cas no 58794-04-0 (1-(isoquinolin-1-yl)ethan-1-ol)

• Product Name: 1-(isoquinolin-1-yl)ethan-1-ol
• CAS No: 58794-04-0
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 3165175
• PubChem ID: 12337920
• Update Time: 2025-04-21

1-(isoquinolin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• a-methyl-1-Isoquinolinemethanol
• 1-(isoquinolin-1-yl)ethan-1-ol
• 1-Isoquinolinemethanol, a-methyl-
• SCHEMBL4265753
• KVPWEPKQZVFAMW-UHFFFAOYSA-N
• AKOS013264553
• CS-0235370
• 1-(1-hydroxyethyl)-isoquinoline
• 58794-04-0
• EN300-155863
• isoquinolin-1-yl ethanol

• Inchi： 1S/C11H11NO/c1-8(13)11-10-5-3-2-4-9(10)6-7-12-11/h2-8,13H,1H3
• InChI Key： KVPWEPKQZVFAMW-UHFFFAOYSA-N
• SMILES： OC(C)C1C2C=CC=CC=2C=CN=1

Computed Properties

• Exact Mass: 173.084063974Da
• Monoisotopic Mass: 173.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų